molecular formula C15H14ClN5 B2718917 1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole CAS No. 2380174-30-9

1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole

Cat. No. B2718917
CAS RN: 2380174-30-9
M. Wt: 299.76
InChI Key: VBKDQMNRNBXIAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes that are involved in tumor growth. It has also been shown to have an effect on the immune system, which may contribute to its anti-tumor properties.
Biochemical and Physiological Effects
Studies have shown that 1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has an effect on various biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes that are involved in tumor growth. It has also been shown to have an effect on the immune system, which may contribute to its anti-tumor properties. Additionally, it has been shown to have an effect on the central nervous system, which may contribute to its potential use as a therapeutic agent for diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole in lab experiments is its potential as a therapeutic agent for various diseases. Another advantage is its anti-tumor properties, which may make it useful in cancer research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to study.

Future Directions

There are many future directions for the study of 1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole. One direction is to further study its potential as a therapeutic agent for diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to study its anti-tumor properties in more detail. Additionally, further research is needed to fully understand its mechanism of action.

Synthesis Methods

The synthesis of 1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has been achieved using various methods. One such method involves the reaction of 5-chloropyrimidine-2-carboxylic acid with N-(3-bromo-1-oxopropyl)azetidine-3-carboxamide in the presence of a base. Another method involves the reaction of 5-chloropyrimidine-2-carboxylic acid with 3-aminomethylazetidine dihydrochloride in the presence of a base. Both methods have been successful in synthesizing this compound.

Scientific Research Applications

1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has been the focus of scientific research due to its potential applications in the field of medicine. It has been studied for its anti-tumor properties and has shown promising results in various studies. It has also been studied for its potential use as a therapeutic agent for various diseases such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

1-[1-(5-chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14ClN5/c1-10-19-13-4-2-3-5-14(13)21(10)12-8-20(9-12)15-17-6-11(16)7-18-15/h2-7,12H,8-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VBKDQMNRNBXIAI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=CC=CC=C2N1C3CN(C3)C4=NC=C(C=N4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14ClN5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[1-(5-chloropyrimidin-2-yl)azetidin-3-yl]-2-methyl-1H-1,3-benzodiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.